![molecular formula C16H25N4O10P2S+ B1195102 3-Carboxy-1-hydroxypropylthiamine diphosphate](/img/structure/B1195102.png)
3-Carboxy-1-hydroxypropylthiamine diphosphate
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Overview
Description
3-carboxy-1-hydroxypropylthiamine diphosphate is a 1,3-thiazolium cation that is 1,3-thiazol-3-ium substituted by a methyl group at position 4, a (4-amino-2-methylpyrimidin-5-yl)methyl group at position 3, a 3-carboxy-1-hydroxypropyl at position 2 and a 2-{[hydroxy(phosphonooxy)phosphoryl]oxy}ethyl group at position 5. It has a role as a human metabolite and a mouse metabolite.
This compound, also known as 3-carboxy-1-hydroxypropyl-THPP or succinate semialdehyde-thiamin diphosphate, belongs to the class of organic compounds known as thiamine phosphates. These are thiamine derivatives in which the hydroxyl group of the ethanol moiety is substituted by a phosphate group. This compound is considered to be a practically insoluble (in water) and relatively neutral molecule.
Scientific Research Applications
Enzymatic Reactions and Catalysis
3-Carboxy-1-hydroxypropylthiamine diphosphate, a derivative of thiamine diphosphate (ThDP), plays a crucial role in enzymatic reactions. ThDP-dependent enzymes like MenD are involved in key biosynthetic pathways such as the production of menaquinone (vitamin K2) in bacteria, essential for electron transport and protein modification in mammals (Dawson et al., 2008). These enzymes typically function in carbohydrate and amino acid metabolism and are found in all forms of life (Andrews & McLeish, 2012).
Structural and Mechanistic Insights
Structural studies of ThDP-dependent enzymes provide insights into their function and mechanism. For instance, the structure of glyoxylate carboligase, a ThDP-dependent enzyme, shows a unique adaptation in its active site, diverging from the canonical mechanism observed in other enzymes of this class (Kaplun et al., 2008). This adaptation is thought to optimize the enzyme's efficiency for specific metabolic processes.
Computational Modeling and Theoretical Studies
Ab initio and density functional theory (DFT) calculations have been employed to study the reaction mechanisms in ThDP-dependent enzymes, providing a deeper understanding of the catalytic processes at the molecular level. These studies help in elucidating the roles of different molecular groups in enzyme activation and reaction pathways (Friedemann & Naumann, 2003).
Enzyme Engineering and Stereoselectivity
Research has also focused on engineering the stereoselectivity of ThDP-dependent enzymes. By altering the enzyme's structure, researchers have been able to influence its selectivity and efficiency in catalyzing specific reactions. This has broad implications for synthetic chemistry and the production of pharmaceuticals (Hailes et al., 2013).
Metabolic Roles in Plants
In plants, thiamine diphosphate is vital for various metabolic pathways, including glycolysis and the tricarboxylic acid cycle. Recent studies have expanded our understanding of its role in plant metabolism, including responses to environmental stressors (Goyer, 2010).
Properties
Molecular Formula |
C16H25N4O10P2S+ |
---|---|
Molecular Weight |
527.4 g/mol |
IUPAC Name |
4-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-[2-[hydroxy(phosphonooxy)phosphoryl]oxyethyl]-4-methyl-1,3-thiazol-3-ium-2-yl]-4-hydroxybutanoic acid |
InChI |
InChI=1S/C16H24N4O10P2S/c1-9-13(5-6-29-32(27,28)30-31(24,25)26)33-16(12(21)3-4-14(22)23)20(9)8-11-7-18-10(2)19-15(11)17/h7,12,21H,3-6,8H2,1-2H3,(H5-,17,18,19,22,23,24,25,26,27,28)/p+1 |
InChI Key |
ZWUKRGPVMMTMAF-UHFFFAOYSA-O |
SMILES |
CC1=C(SC(=[N+]1CC2=CN=C(N=C2N)C)C(CCC(=O)O)O)CCOP(=O)(O)OP(=O)(O)O |
Canonical SMILES |
CC1=C(SC(=[N+]1CC2=CN=C(N=C2N)C)C(CCC(=O)O)O)CCOP(=O)(O)OP(=O)(O)O |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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